Cas no 87731-19-9 (Carbonicacid, methyl octahydro-1-pentalenyl ester)
87731-19-9 structure
Product Name:Carbonicacid, methyl octahydro-1-pentalenyl ester
CAS No:87731-19-9
MF:C10H16O3
MW:184.232243537903
CID:733627
PubChem ID:15390307
Update Time:2024-03-01
Carbonicacid, methyl octahydro-1-pentalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonicacid, methyl octahydro-1-pentalenyl ester
- 1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl methyl carbonate
- Carbonic acid,methyl octahydro-1-pentalenyl ester
- Carbonicacid,methyloctahydro-1-pentalenylester
-
- Inchi: 1S/C10H16O3/c1-12-10(11)13-9-6-5-7-3-2-4-8(7)9/h7-9H,2-6H2,1H3
- InChI Key: JYBGMFCPBCGCMQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)OC1C2C(CCC2)CC1
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.5Ų
Carbonicacid, methyl octahydro-1-pentalenyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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